Cas no 162607-16-1 (5-Ethylthiophene-2-boronic acid)

• Product Name: 5-Ethylthiophene-2-boronic acid
• CAS No: 162607-16-1
• MF: C₆H₉BO₂S
• MW: 156.010460615158
• MDL: MFCD02029241
• CID: 65656
• PubChem ID: 19578941
• Update Time: 2025-06-08

5-Ethylthiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethylthiophene-2-boronic acid
• (5-ethylthiophen-2-yl)boronic acid
• 2-Ethylthiophene-5-boronic acid
• 5-Ethylthiophenylboronic acid
• 5-ethylthiophen-2-ylboronic acid
• J-517478
• 162607-16-1
• SRCHLCSUUTVUNG-UHFFFAOYSA-N
• AM20080818
• 5-ETHYL-2-THIENYLBORONIC ACID
• AKOS003585344
• SCHEMBL6963519
• EN300-7135448
• BS-21635
• MFCD02029241
• D71425
• DTXSID30598884
• CS-0174929
• 5-ethylthiophene-2-boronic acid, AldrichCPR
• FT-0600193
• Z1198159309
• Boronic acid, B-(5-ethyl-2-thienyl)-
• Boronic acid, (5-ethyl-2-thienyl)-
• DB-022868
• STK398240

• MDL： MFCD02029241
• Inchi： 1S/C6H9BO2S/c1-2-5-3-4-6(10-5)7(8)9/h3-4,8-9H,2H2,1H3
• InChI Key： SRCHLCSUUTVUNG-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC=C1CC

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2

Experimental Properties

• Density: 1.204
• Boiling Point: 307.948 °C at 760 mmHg
• Flash Point: 140.042 °C
• PSA: 68.70000
• LogP: -0.00970

5-Ethylthiophene-2-boronic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-Ethylthiophene-2-boronic acid

Comprehensive Overview of 5-Ethylthiophene-2-boronic acid (CAS No. 162607-16-1): Properties, Applications, and Industry Trends

5-Ethylthiophene-2-boronic acid (CAS No. 162607-16-1) is a specialized boronic acid derivative widely recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions. This compound, characterized by its thiophene backbone and ethyl substituent, has garnered significant attention in pharmaceutical and materials science research due to its unique reactivity and structural versatility. As the demand for heterocyclic building blocks surges, this boronic acid derivative stands out for its compatibility with modern green chemistry protocols and catalytic processes.

The molecular structure of 5-Ethylthiophene-2-boronic acid features a boron-containing functional group (-B(OH)₂) at the 2-position of the thiophene ring, which enables efficient C-C bond formation under mild conditions. Researchers frequently search for "how to purify boronic acids" or "stability of thiophene boronic esters," reflecting practical concerns in handling this compound. Notably, its ethyl group enhances lipophilicity, making it valuable for designing bioactive molecules with improved membrane permeability—a hot topic in drug discovery forums.

In pharmaceutical applications, 5-Ethylthiophene-2-boronic acid serves as a key intermediate for kinase inhibitors and anticancer agents. Recent PubMed trends reveal growing interest in "boronic acids in targeted therapy" and "thiophene-based drug design." The compound's ability to participate in protodeboronation-resistant reactions addresses a common challenge cited in "Suzuki coupling optimization" queries. Additionally, its electron-rich thiophene core contributes to the development of organic electronic materials, aligning with industry focus on flexible electronics and OLED technologies.

From a synthetic chemistry perspective, 162607-16-1 exemplifies advancements in atom-economical transformations. Laboratory discussions often center on "scaling up boronic acid synthesis" and "handling moisture-sensitive boronic derivatives." The compound's crystalline form (typically white to off-white powder) and moderate solubility in polar aprotic solvents like DMF or THF make it practical for diverse reaction setups. Its thermal stability profile (decomposition >200°C) frequently appears in "thermal analysis of organoboron compounds" searches, crucial for process chemistry applications.

Environmental considerations position 5-Ethylthiophene-2-boronic acid as a candidate for sustainable catalysis systems. Google Scholar data shows rising queries about "biodegradable boron reagents" and "catalyst recycling in cross-coupling." The compound's compatibility with aqueous-phase reactions and microwave-assisted synthesis—frequently asked topics in methodology development—enhances its appeal for industrial-scale applications. Recent patent analyses highlight its use in agrochemical intermediates and photoactive materials, expanding beyond traditional medicinal chemistry domains.

Quality control aspects of CAS 162607-16-1 often involve discussions on "HPLC analysis of boronic acids" and "NMR characterization techniques." The compound typically exhibits >95% purity by chromatographic methods, with impurities mainly comprising deboronation byproducts. Storage recommendations (2-8°C under inert atmosphere) address common stability questions, while its MSDS-compliant handling procedures ensure safe laboratory use. These practical details respond to frequent search terms like "boronic acid shelf life" and "compatibility with common reagents."

Emerging research explores 5-Ethylthiophene-2-boronic acid in metal-organic frameworks (MOFs) and covalent organic polymers, tapping into the "porous materials design" trend. Its dual functionality (thiophene π-system + boronic acid) enables novel supramolecular architectures, a subject gaining traction in materials science publications. This aligns with industry demand for multifunctional monomers, as seen in search volumes for "conducting polymer precursors" and "self-assembling boronic acids."

The commercial availability of 162607-16-1 through major chemical suppliers has increased its accessibility for high-throughput screening applications. Market analyses note growing procurement queries for "bulk boronic acid suppliers" and "custom synthesis services." Price fluctuations often correlate with palladium catalyst markets, given their interdependence in cross-coupling reactions. Regulatory compliance (REACH/ISO certifications) remains a key consideration, addressing "GMP-grade boronic acids" search interests from pharmaceutical manufacturers.